Cas no 900156-22-1 (tert-butyl 2-methoxy-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate)
tert-butyl 2-methoxy-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-methoxy-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate
- tert-Butyl 2-methoxy-7,8-dihydropyrido[4,3-d]-pyrimidine-6(5H)-carboxylate
- 1,1-Dimethylethyl 7,8-dihydro-2-methoxypyrido[4,3-d]pyrimidine-6(5H)-carboxylate (ACI)
- 2-Methoxy-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylic acid tert-butyl ester
- tert-butyl 2-methoxy-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylate
- DB-078575
- CS-0084395
- DTXSID60677838
- 900156-22-1
- tert-butyl 2-methoxy-5H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate
- LF-0702
- ZCQWTDGQUOIOEF-UHFFFAOYSA-N
- AKOS015851708
- MFCD17011888
- D74517
- SCHEMBL3878893
- tert-butyl 2-methoxy-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate
-
- MDL: MFCD17011888
- Inchi: 1S/C13H19N3O3/c1-13(2,3)19-12(17)16-6-5-10-9(8-16)7-14-11(15-10)18-4/h7H,5-6,8H2,1-4H3
- InChI Key: ZCQWTDGQUOIOEF-UHFFFAOYSA-N
- SMILES: O=C(N1CCC2C(=CN=C(OC)N=2)C1)OC(C)(C)C
Computed Properties
- Exact Mass: 265.14264148g/mol
- Monoisotopic Mass: 265.14264148g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 64.6Ų
tert-butyl 2-methoxy-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate Security Information
- HazardClass:IRRITANT
tert-butyl 2-methoxy-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1236800-100mg |
tert-Butyl 2-methoxy-7,8-dihydropyrido[4,3-d]-pyrimidine-6(5H)-carboxylate |
900156-22-1 | 95% | 100mg |
$145 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1236800-250mg |
tert-Butyl 2-methoxy-7,8-dihydropyrido[4,3-d]-pyrimidine-6(5H)-carboxylate |
900156-22-1 | 95% | 250mg |
$175 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1236800-1g |
tert-Butyl 2-methoxy-7,8-dihydropyrido[4,3-d]-pyrimidine-6(5H)-carboxylate |
900156-22-1 | 95% | 1g |
$430 | 2024-06-07 | |
| Apollo Scientific | OR310060-500mg |
tert-Butyl 2-methoxy-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate |
900156-22-1 | 500mg |
£186.00 | 2024-07-20 | ||
| Apollo Scientific | OR310060-1g |
tert-Butyl 2-methoxy-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate |
900156-22-1 | 1g |
£535.00 | 2025-02-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1155035-100mg |
tert-Butyl 2-methoxy-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate |
900156-22-1 | 97% | 100mg |
¥863.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1155035-250mg |
tert-Butyl 2-methoxy-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate |
900156-22-1 | 97% | 250mg |
¥1671.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1155035-1g |
tert-Butyl 2-methoxy-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate |
900156-22-1 | 97% | 1g |
¥3901.00 | 2024-04-26 | |
| Aaron | AR006MU9-100mg |
tert-Butyl 2-methoxy-7,8-dihydropyrido[4,3-d]-pyrimidine-6(5H)-carboxylate |
900156-22-1 | 95% | 100mg |
$88.00 | 2025-02-11 | |
| Aaron | AR006MU9-250mg |
tert-Butyl 2-methoxy-7,8-dihydropyrido[4,3-d]-pyrimidine-6(5H)-carboxylate |
900156-22-1 | 95% | 250mg |
$140.00 | 2025-02-11 |
tert-butyl 2-methoxy-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on tert-butyl 2-methoxy-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate
tert-butyl 2-methoxy-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate: A Comprehensive Overview
The compound tert-butyl 2-methoxy-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate, identified by the CAS number 900156-22-1, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of pyridopyrimidines, which are known for their unique structural features and potential biological activities. The molecule's structure is characterized by a fused bicyclic system, combining a pyridine ring with a pyrimidine ring, and it also incorporates a tert-butyl ester group and a methoxy substituent, which contribute to its chemical properties and reactivity.
The synthesis of this compound involves multi-step reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in synthetic methodologies have enabled more efficient routes to construct such complex heterocyclic systems. For instance, the use of microwave-assisted synthesis and catalytic asymmetric techniques has been reported in the literature to facilitate the construction of similar pyridopyrimidine derivatives.
One of the most intriguing aspects of tert-butyl 2-methoxy-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate is its potential as a lead compound in drug discovery programs. Pyridopyrimidines have been extensively studied for their ability to modulate various biological targets, including kinases, proteases, and ion channels. Recent studies have highlighted the importance of structural modifications in enhancing bioavailability and potency. For example, researchers have demonstrated that the presence of electron-donating groups like methoxy substituents can significantly influence the compound's binding affinity to target proteins.
In addition to its pharmacological relevance, this compound has also been explored for its applications in materials science. The rigid bicyclic structure of pyridopyrimidines makes them attractive candidates for use in supramolecular chemistry and crystal engineering. Recent research has focused on understanding the self-assembly behavior of such molecules under different conditions, which could pave the way for their use in designing novel materials with tailored properties.
The CAS number 900156-22-1 serves as a unique identifier for this compound within chemical databases and regulatory frameworks. This ensures that researchers and industry professionals can accurately reference and retrieve information about the compound during collaborative projects or regulatory submissions.
In conclusion, tert-butyl 2-methoxy-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functional applications. As ongoing research continues to uncover new insights into its properties and potential uses, this compound remains at the forefront of scientific exploration in organic chemistry and beyond.
900156-22-1 (tert-butyl 2-methoxy-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)